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Compound of Interest

Compound Name:
Benzyl 4-bromopiperidine-1-

carboxylate

Cat. No.: B069245 Get Quote

An In-depth Technical Guide to Benzyl 4-bromopiperidine-1-carboxylate

This guide provides a comprehensive technical overview of Benzyl 4-bromopiperidine-1-
carboxylate, a key intermediate in pharmaceutical and organic synthesis. Tailored for

researchers, scientists, and professionals in drug development, this document delves into the

molecule's fundamental properties, synthesis, applications, and safety protocols, grounding all

information in established scientific literature.

Core Molecular Attributes
Benzyl 4-bromopiperidine-1-carboxylate is a piperidine derivative featuring a bromine atom

at the 4-position and a benzyl carboxylate protecting group on the nitrogen atom. This structure

makes it a valuable building block in medicinal chemistry.

Molecular Formula and Weight
The chemical identity of this compound is defined by its molecular formula and weight, which

are crucial for stoichiometric calculations in synthesis and for analytical characterization.

Molecular Formula: C₁₃H₁₆BrNO₂[1][2]

Molecular Weight: 298.18 g/mol [1][2]
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Structural and Physicochemical Properties
A summary of the key physical and chemical properties is presented in Table 1. These

parameters are essential for designing experimental conditions, including reaction setup,

solvent selection, and purification methods.

Property Value Reference

CAS Number 166953-64-6 [1]

Density 1.374 g/mL at 25 °C [1]

Boiling Point 144 °C [1]

Flash Point >230 °F (>110 °C) [1]

MDL Number MFCD02681990 [1][2]

Synonyms

4-bromo-N-Z-piperidine, N-

Cbz-4-bromopiperidine, 4-

bromopiperidine-1-carboxylic

acid benzyl ester

[1]

Synthesis and Mechanism
The synthesis of Benzyl 4-bromopiperidine-1-carboxylate typically involves a multi-step

process. A common approach begins with a commercially available piperidine derivative, which

is first protected and then functionalized. The choice of reagents and reaction conditions is

critical to ensure high yield and purity.

Generalized Synthetic Workflow
A representative synthetic pathway is outlined below. The process involves the protection of the

piperidine nitrogen with a benzyloxycarbonyl (Cbz or Z) group, followed by bromination at the

4-position.
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Step 1: N-Protection Step 2: Bromination

Piperidine Precursor
(e.g., 4-hydroxypiperidine)

Protection with
Benzyl Chloroformate

(Cbz-Cl)

Base (e.g., Et3N)
N-Cbz-4-hydroxypiperidine Brominating Agent

(e.g., PBr3 or Appel Reaction)
Appropriate Solvent Benzyl 4-bromopiperidine-1-carboxylate

Click to download full resolution via product page

Caption: A generalized two-step synthesis of Benzyl 4-bromopiperidine-1-carboxylate.

The initial N-protection is crucial for directing the subsequent bromination and preventing side

reactions. The benzyloxycarbonyl group is a common choice due to its stability under various

reaction conditions and its ease of removal during later synthetic steps. The bromination of the

hydroxyl group can be achieved using various reagents, such as phosphorus tribromide or via

an Appel reaction, which offers mild reaction conditions.

Applications in Drug Discovery and Organic
Synthesis
Benzyl 4-bromopiperidine-1-carboxylate serves as a versatile intermediate in the synthesis

of more complex molecules, particularly in the pharmaceutical industry.

Role as a Pharmaceutical Building Block
The piperidine scaffold is a privileged structure in medicinal chemistry, appearing in numerous

approved drugs. The N-benzyl piperidine (N-BP) motif, in particular, is frequently used to fine-

tune the efficacy and physicochemical properties of drug candidates.[3][4] The bromine atom

on the piperidine ring of Benzyl 4-bromopiperidine-1-carboxylate provides a reactive handle

for introducing further chemical diversity through various coupling reactions (e.g., Suzuki,

Buchwald-Hartwig). This allows for the synthesis of libraries of compounds for screening

against various biological targets.

Utility in Complex Molecule Synthesis
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Beyond its direct application in drug discovery, this compound is a valuable starting material for

the synthesis of complex organic molecules. Its bifunctional nature, with a protected amine and

a reactive bromide, allows for sequential and controlled modifications, making it an important

tool for organic chemists.[5]

Safety, Handling, and Storage
Proper handling and storage of Benzyl 4-bromopiperidine-1-carboxylate are essential to

ensure laboratory safety and maintain the integrity of the compound.

Hazard Identification and Personal Protective Equipment
(PPE)
The compound is classified with the "Xi" hazard symbol, indicating it is an irritant.[1] Therefore,

appropriate personal protective equipment should be worn at all times.

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[6]

Skin Protection: Use impervious gloves and protective clothing to prevent skin contact.[6][7]

Respiratory Protection: Handle in a well-ventilated area, preferably in a fume hood, to avoid

inhalation of any dust or vapors.[6]

Storage and Stability
To ensure the stability and longevity of the compound, the following storage conditions are

recommended:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[7][8]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

bases.[7]

Conclusion
Benzyl 4-bromopiperidine-1-carboxylate is a fundamentally important molecule in the field of

organic and medicinal chemistry. Its well-defined molecular weight and formula, coupled with its

versatile chemical reactivity, make it an indispensable tool for the synthesis of novel
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pharmaceutical agents and complex organic structures. Adherence to proper synthesis,

handling, and storage protocols is paramount to leveraging its full potential in a safe and

effective manner.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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